Cas no 108810-90-8 (3-(6-chloropyridazin-3-yl)aniline)

3-(6-Chloropyridazin-3-yl)aniline is a versatile intermediate in organic synthesis, particularly valued for its pyridazine and aniline functional groups. The chloropyridazine moiety offers reactivity for nucleophilic substitution, enabling further derivatization, while the aniline group provides a handle for electrophilic aromatic substitution or diazotization. This compound is useful in pharmaceutical and agrochemical research, serving as a building block for heterocyclic compounds with potential biological activity. Its well-defined structure and reactivity make it suitable for controlled modifications in medicinal chemistry and material science applications. The product is typically supplied with high purity to ensure consistent performance in synthetic workflows.

3-(6-chloropyridazin-3-yl)aniline structure

108810-90-8 structure

Product Name:3-(6-chloropyridazin-3-yl)aniline

CAS No:108810-90-8

MF:C₁₀H₈ClN₃

MW:205.643620491028

CID:1098412

PubChem ID:14280295

Update Time:2025-06-07

3-(6-chloropyridazin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

- 3-(6-chloro-3-pyridazinyl)-Benzenamine
- 3-(6-chloropyridazin-3-yl)aniline
- 3-(6-CHLOROPYRIDAZIN-3-YL)BENZENAMINE
- AOJRFIYYPMBVPV-UHFFFAOYSA-N
- SCHEMBL3334045
- F94717
- 108810-90-8
- DTXSID60558411
- AKOS015995113
- 3-(6-Chloro-3-pyridazinyl)benzenamine
- Benzenamine, 3-(6-chloro-3-pyridazinyl)-
- EN300-1716092
- Z1509409004
- J-510776
- 3-Chloro-6-(3-aminophenyl)pyridazine
- Inchi： 1S/C10H8ClN3/c11-10-5-4-9(13-14-10)7-2-1-3-8(12)6-7/h1-6H,12H2
- InChI Key： AOJRFIYYPMBVPV-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C2C=CC=C(C=2)N)N=N1

Computed Properties

Exact Mass: 205.0406750g/mol
Monoisotopic Mass: 205.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 51.8Å²

3-(6-chloropyridazin-3-yl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM449387-1g	3-(6-CHLOROPYRIDAZIN-3-YL)BENZENAMINE	108810-90-8	95%+	1g	$981	2023-03-07
Enamine	EN300-1716092-0.05g	3-(6-chloropyridazin-3-yl)aniline	108810-90-8	95%	0.05g	$238.0	2023-09-20
Enamine	EN300-1716092-0.1g	3-(6-chloropyridazin-3-yl)aniline	108810-90-8	95%	0.1g	$355.0	2023-09-20
Enamine	EN300-1716092-0.25g	3-(6-chloropyridazin-3-yl)aniline	108810-90-8	95%	0.25g	$509.0	2023-09-20
Enamine	EN300-1716092-0.5g	3-(6-chloropyridazin-3-yl)aniline	108810-90-8	95%	0.5g	$803.0	2023-09-20
Enamine	EN300-1716092-1.0g	3-(6-chloropyridazin-3-yl)aniline	108810-90-8	95%	1.0g	$1029.0	2023-07-10
Enamine	EN300-1716092-2.5g	3-(6-chloropyridazin-3-yl)aniline	108810-90-8	95%	2.5g	$2014.0	2023-09-20
Enamine	EN300-1716092-5.0g	3-(6-chloropyridazin-3-yl)aniline	108810-90-8	95%	5.0g	$2981.0	2023-07-10
Enamine	EN300-1716092-10.0g	3-(6-chloropyridazin-3-yl)aniline	108810-90-8	95%	10.0g	$4421.0	2023-07-10
Enamine	EN300-1716092-1g	3-(6-chloropyridazin-3-yl)aniline	108810-90-8	95%	1g	$1029.0	2023-09-20